Cas no 1284249-44-0 (tert-butyl 1-(cyclobutylamino)butan-2-ylcarbamate)

• Product Name: tert-butyl 1-(cyclobutylamino)butan-2-ylcarbamate
• CAS No: 1284249-44-0
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2119208
• Update Time: 2023-11-19

tert-butyl 1-(cyclobutylamino)butan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(cyclobutylamino)butan-2-ylcarbamate
• CID 101043366
• Carbamic acid, N-[1-[(cyclobutylamino)methyl]propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H26N2O2/c1-5-10(9-14-11-7-6-8-11)15-12(16)17-13(2,3)4/h10-11,14H,5-9H2,1-4H3,(H,15,16)
• InChI Key： IJMXZRPFEUIWHI-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CNC1CCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 244
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 353.8±25.0 °C(Predicted)
• pka: 12.35±0.46(Predicted)